Amylin (IAPP), feline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Amylin (IAPP), feline, a 37-amino acid polypeptide. Amylin (IAPP) is one of the major secretory products of β-cells of the pancreatic islets. Amylin (IAPP) is a regulatory peptide, which inhibits insulin and glucagon secretion.
Scientific Research Applications
Amylin and Diabetes Mellitus
Amylin, also known as islet amyloid polypeptide (IAPP), is a major secretory product of β-cells of the pancreatic islets of Langerhans. It plays a significant role in the regulation of glucose levels in the body and has been linked to diabetes mellitus. In both human and feline diabetes, amyloid deposits in the islets of Langerhans, originating from IAPP, are common. These deposits are associated with the death of β-cells during the progression of diabetes (Westermark, Andersson, & Westermark, 2011).
Amylin's Role in Metabolic Control
Amylin is a significant regulator of metabolic control. It influences meal-ending satiation, limits the rate of gastric emptying, and reduces the secretion of pancreatic glucagon, especially in postprandial states. Amylin's physiological effects are mediated by direct brain activation, with the caudal hindbrain playing a prominent role. The development of amylin analogs for pharmacotherapy against obesity and as a treatment option in diabetic patients is an area of growing interest (Boyle, Zheng, & Lutz, 2022).
Amylin's Interaction with Transition Metals and Membranes
Amylin's interaction with specific metal ions such as copper(II), zinc(II), and iron(II) impacts its performance and aggregation processes. These interactions affect the chemistry and structural properties of amylin, which have implications for type 2 diabetes mellitus, classified as an amyloid disease (Alghrably, Czaban, Jaremko, & Jaremko, 2019).
Amylin and its Dual Action in Diabetes
Amylin exhibits a dual role in diabetes: it can contribute to the induction of diabetes and also be used in its treatment. The aggregation of amyloid in β-cells reflects the severity of diabetes. Amylin analogs like pramlintide are used in the glycemic control of diabetes mellitus (Tripathi, Wadhwani, Majumder, Chandewar, Marathe, & Mahajan, 2014).
Role and Cytotoxicity of Amylin
Amylin plays important roles in controlling blood glucose levels but can be cytotoxic. Human amylin aggregates and oligomers cause membrane disruption, endoplasmic reticulum stress, and mitochondrial damage, which can lead to diabetes. Protecting pancreatic islet β-cells from cytotoxic amylin is crucial, and small molecules that inhibit and disaggregate amyloid formed by human amylin are being explored for diabetes treatment (Kiriyama & Nochi, 2018).
properties
Molecular Formula |
C₁₆₅H₂₇₀N₅₂O₅₄S₂ |
---|---|
Molecular Weight |
3910.45 |
sequence |
One Letter Code: KCNTATCATQRLANFLIRSSNNLGAILSPTNVGSNTY-NH2 (Disulfide bridge: Cys2-Cys7) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.